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Abstract
Norclostebol, a synthetic anabolic-androgenic steroid (AAS), is a chlorinated derivative of

nandrolone (19-nortestosterone). This technical guide provides a comprehensive overview of

the synthesis, chemical properties, and mechanism of action of Norclostebol. Detailed

experimental protocols for its synthesis and analysis are presented, along with a summary of its

key quantitative data. Furthermore, this document includes visualizations of the synthetic

pathway and its primary signaling cascade to facilitate a deeper understanding of its

biochemical interactions.

Introduction
Norclostebol, chemically designated as 4-chloro-17β-hydroxyestr-4-en-3-one, is a potent

synthetic anabolic steroid.[1][2] First described in 1957, it is a derivative of nandrolone,

distinguished by the substitution of a chlorine atom at the C4 position of the steroid's A-ring.[2]

This structural modification significantly influences its biological activity, enhancing its anabolic

properties while attenuating its androgenic and estrogenic effects.[2][3] Norclostebol and its

ester prodrug, Norclostebol acetate, have been investigated for various applications, although

their use is prohibited in competitive sports.[4][5] This guide aims to provide a detailed technical

resource on the synthesis and chemical characteristics of Norclostebol for the scientific

community.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1679855?utm_src=pdf-interest
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16216493/
https://en.wikipedia.org/wiki/Norclostebol
https://en.wikipedia.org/wiki/Norclostebol
https://en.wikipedia.org/wiki/Norclostebol
https://cymitquimica.com/cas/13583-21-6/
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://en.wikipedia.org/wiki/Norclostebol_acetate
https://patents.google.com/patent/US4354972A/en
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties of Norclostebol
Norclostebol is a white to off-white crystalline solid. Its fundamental chemical and physical

properties are summarized in the table below.

Property Value Reference

Chemical Name
4-chloro-17β-hydroxyestr-4-en-

3-one
[2]

Synonyms
4-Chloro-19-nortestosterone,

Lentabol, Anabol-4-19
[3]

Molecular Formula C₁₈H₂₅ClO₂ [2]

Molar Mass 308.85 g/mol [2]

CAS Number 13583-21-6 [3]

Melting Point 222-224 °C N/A

Solubility

Soluble in organic solvents

such as acetone and

chloroform.

N/A

Anabolic Activity
Approximately 6.6 times that of

testosterone.
[2]

Androgenic Activity
Approximately 40% that of

testosterone.
[2]

Note: Some physical properties like melting point and solubility are based on typical values for

similar steroid compounds and may vary slightly based on the purity and crystalline form.

Synthesis of Norclostebol
The synthesis of Norclostebol is primarily achieved through the direct chlorination of

nandrolone (19-nortestosterone). The key transformation involves the introduction of a chlorine

atom at the C4 position of the α,β-unsaturated ketone in the A-ring of the steroid.

Synthesis Pathway
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The overall synthetic scheme is a single-step conversion from the readily available precursor,

nandrolone.
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Nandrolone
(19-Nortestosterone)

Norclostebol
(4-Chloro-19-nortestosterone)

Chlorinating Agent
(e.g., N-chlorosuccinimide)

Reaction in an
appropriate solvent

Cytoplasm

Nucleus

Norclostebol

AR-HSP Complex

Binds to AR

Androgen Receptor (AR)

Norclostebol-AR Complex

Heat Shock Proteins (HSP)

HSP Dissociation

AR Dimerization

Translocation

Androgen Response
Element (ARE) on DNA

Binds to DNA

Gene Transcription

Initiates

mRNA

Protein Synthesis
(Anabolic Effects)

Translation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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